6-Bromo-8-fluoroquinoline-3,4-diamine

Specification

• Molecular Formula: C9H7BrFN3
• Molecular Weight: 256.07 g/mol
• IUPAC Name: 6-bromo-8-fluoroquinoline-3,4-diamine
• Standard InChI: InChI=1S/C9H7BrFN3/c10-4-1-5-8(13)7(12)3-14-9(5)6(11)2-4/h1-3H,12H2,(H2,13,14)
• Standard InChI Key: WXZQFFZUFVVPKT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=NC=C(C(=C21)N)N)F)Br

Introduction

Chemical Identity and Structural Properties

Molecular Characteristics

6-Bromo-8-fluoroquinoline-3,4-diamine belongs to the quinoline family, a class of heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The compound’s molecular formula is C₉H₇BrFN₃, with a molecular weight of 272.08 g/mol. Its IUPAC name is 6-bromo-8-fluoroquinoline-3,4-diamine, and its canonical SMILES representation is NC1=C2C(=C(C=C(N2)C(F)=C1Br)N)F, reflecting the positions of functional groups.

Table 1: Key Chemical Properties

Property	Value
Molecular Formula	C₉H₇BrFN₃
Molecular Weight	272.08 g/mol
CAS Number	1135816-94-2
IUPAC Name	6-bromo-8-fluoroquinoline-3,4-diamine
SMILES	NC1=C2C(=C(C=C(N2)C(F)=C1Br)N)F

The bromine and fluorine atoms introduce steric and electronic effects that influence reactivity and interaction with biological targets. The amine groups at positions 3 and 4 provide sites for further functionalization, enabling the synthesis of derivatives with tailored properties.

Synthesis and Manufacturing

Reaction Conditions and Challenges

Synthetic routes often require anhydrous conditions, catalysts such as palladium for cross-coupling reactions, and temperatures ranging from 0°C to 120°C. Challenges include minimizing side reactions (e.g., over-halogenation) and achieving high purity. Industrial-scale production remains limited, with the compound primarily synthesized in laboratory settings for research purposes.

Applications in Scientific Research

Pharmaceutical Development

6-Bromo-8-fluoroquinoline-3,4-diamine serves as a key intermediate in the synthesis of bioactive molecules. Its halogenated structure enhances binding affinity to enzymes and receptors, making it valuable for:

• Antimicrobial Agents: Analogous quinoline derivatives exhibit activity against drug-resistant bacterial strains by targeting DNA gyrase.

• Anticancer Therapeutics: Preliminary studies suggest that bromine and fluorine substituents improve cytotoxicity profiles in cancer cell lines.

Material Science

The compound’s aromatic system and electron-withdrawing groups make it a candidate for organic semiconductors and fluorescent probes. Research is ongoing to explore its optoelectronic properties.

Hazard Aspect	Precautionary Measures
Skin Contact	Wear nitrile gloves; wash immediately with soap and water.
Eye Exposure	Rinse cautiously with water for 15 minutes; seek medical attention.
Inhalation	Use fume hoods or respiratory protection in poorly ventilated areas.

Comparative Analysis with Analogous Compounds

Table 3: Comparison of Bromo-Fluoroquinoline Derivatives

Compound	Substituent Positions	Key Applications
6-Bromo-8-fluoroquinoline-3,4-diamine	Br (C6), F (C8)	Drug intermediates, materials science
8-Bromo-6-fluoroquinoline-3,4-diamine	Br (C8), F (C6)	Research chemicals
6-Fluoroquinoline-3,4-diamine	F (C6)	Antimicrobial studies

The positional isomerism of bromine and fluorine significantly alters electronic distribution and biological activity. For instance, 6-bromo-8-fluoro substitution may enhance metabolic stability compared to other configurations.

Future Research Directions

Mechanistic Studies

Elucidating the compound’s mechanism of action in biological systems is critical. Computational modeling and in vitro assays could reveal interactions with targets such as topoisomerases or kinase enzymes.

Derivative Synthesis

Functionalizing the amine groups with acyl or sulfonyl moieties may yield derivatives with improved pharmacokinetic properties. Structure-activity relationship (SAR) studies will guide optimization for therapeutic use.